4-Amino-1-(4-ethoxyphenyl)pyrrolidin-2-one hydrochloride

• IUPAC Name: 4-amino-1-(4-ethoxyphenyl)pyrrolidin-2-one;hydrochloride
• InChI: InChI=1S/C12H16N2O2.ClH/c1-2-16-11-5-3-10(4-6-11)14-8-9(13)7-12(14)15;/h3-6,9H,2,7-8,13H2,1H3;1H
• InChI Key: PXKHATLEBOLSOS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)N.Cl
• Molecular Formula: C12H17ClN2O2
• Molecular Weight: 256.73 g/mol

Description

Pyrrolidin-2-one compounds are widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The pyrrolidine ring, a five-membered nitrogen heterocycle, is of great interest due to its ability to efficiently explore the pharmacophore space due to sp3-hybridization, its contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Scientific Research Applications

Monoamine Oxidase Inactivation

4-Amino-1-(4-ethoxyphenyl)pyrrolidin-2-one hydrochloride derivatives have been synthesized and studied for their potential to inactivate monoamine oxidase B, presenting a new class of inhibitors for this enzyme. This discovery opens doors to exploring these compounds for therapeutic applications related to disorders influenced by monoamine oxidase activity, such as depression or Parkinson's disease (C. Ding, R. Silverman, 1992).

Bioactive Compound Synthesis

Research into 4-amino tetramic acid derivatives, including compounds synthesized through a 4-ethoxy intermediate, has revealed potential bioactivities. These include herbicidal, fungicidal, insecticidal, and antitumor activities. The versatility in the bioactive potential of these derivatives suggests a wide range of applications in agriculture and medicine, with certain compounds showing promising herbicidal activity against dicot plants like Arabidopsis thaliana and fungicidal activity against Pythium sp. at low concentrations (Yuxiu Liu et al., 2014).

Material Science and Nonlinear Optics

The synthesis and characterization of novel compounds, such as 4-Chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one (CFPDPPO), have been explored for their reactivity and potential applications in material science. These studies encompass detailed investigations into the molecular structure, stability, and reactivity of such compounds, highlighting their potential in developing new materials with applications in non-linear optics and as precursors for anti-cancer drugs (P. Murthy et al., 2017).

Organocatalysis

Derivatives of this compound have been reviewed for their use as asymmetric organocatalysts in various organic reactions. This includes their application in promoting aldol reactions, Mannich reactions, Michael additions, and more, highlighting the compound's role in facilitating selective and efficient synthesis processes (S. Zlotin, 2015).

Mechanism of Action

Target of Action

It is known that pyrrolidine derivatives, which include this compound, are widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .

Mode of Action

The pyrrolidine ring, a common feature in this class of compounds, contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . This suggests that the compound may interact with its targets in a way that is influenced by its three-dimensional structure.

Biochemical Pathways

Compounds with a pyrrolidine ring have been associated with a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

The introduction of heteroatomic fragments in these molecules is a common strategy for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .

Result of Action

Given the broad biological activities associated with pyrrolidine derivatives, it can be inferred that this compound may have diverse effects at the molecular and cellular levels .

Action Environment

It is known that the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .